Cas no 2107927-95-5 (4-(3-methylpyridin-2-yl)butan-2-amine)

• Product Name: 4-(3-methylpyridin-2-yl)butan-2-amine
• CAS No: 2107927-95-5
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• CID: 6395720
• PubChem ID: 165880061
• Update Time: 2025-06-25

4-(3-methylpyridin-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylpyridin-2-yl)butan-2-amine
• EN300-1835595
• 2107927-95-5

• Inchi： 1S/C10H16N2/c1-8-4-3-7-12-10(8)6-5-9(2)11/h3-4,7,9H,5-6,11H2,1-2H3
• InChI Key： MUQGFHZCPWEZBD-UHFFFAOYSA-N
• SMILES： NC(C)CCC1C(C)=CC=CN=1

Computed Properties

• Exact Mass: 164.131348519g/mol
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-(3-methylpyridin-2-yl)butan-2-amine

4-(3-Methylpyridin-2-yl)butan-2-amine: A Comprehensive Overview

4-(3-Methylpyridin-2-yl)butan-2-amine, also known by its CAS number 2107927-95-5, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a pyridine ring with an amino group, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals. Recent studies have highlighted its potential in drug design, particularly in the development of bioactive molecules targeting specific therapeutic areas.

The molecular structure of 4-(3-methylpyridin-2-yl)butan-2-amine consists of a pyridine ring substituted with a methyl group at the 3-position and an amino group attached to the 2-position of the butane chain. This configuration imparts the compound with distinct electronic and steric properties, which are crucial for its reactivity and functionality. Researchers have exploited these properties to synthesize novel compounds with enhanced bioavailability and selectivity.

One of the most notable applications of 4-(3-methylpyridin-2-yl)butan-2-amine is in the field of medicinal chemistry. Recent advancements have demonstrated its role as a building block for creating bioactive molecules, particularly in the development of kinase inhibitors and GPCR modulators. For instance, studies published in 2023 have shown that derivatives of this compound exhibit potent inhibitory activity against certain oncogenic kinases, making them promising candidates for anticancer therapies.

In addition to its pharmaceutical applications, 4-(3-methylpyridin-2-yl)butan-2-amine has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their potential in gas storage, catalysis, and sensing technologies. Recent research has focused on optimizing the synthesis conditions to enhance the stability and functionality of these materials.

The synthesis of 4-(3-methylpyridin-2-yl)butan-2-amine typically involves a multi-step process that includes nucleophilic substitution and condensation reactions. Recent innovations in catalytic methods have enabled more efficient and environmentally friendly production routes. For example, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

From an environmental standpoint, 4-(3-methylpyridin-2-yLbutan)-amine's biodegradability and toxicity profile have been extensively studied. According to recent environmental impact assessments, this compound exhibits low toxicity to aquatic organisms under standard testing conditions. However, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, 4-(3-methylpyridin - yl)butan - amine (CAS No 21079 95) remains a pivotal compound in modern chemistry due to its diverse applications and unique properties. As research continues to uncover new potential uses for this compound, it is likely to play an even more significant role in advancing both medicinal and materials science.